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Compound of Interest

Compound Name: TRC253

Cat. No.: B1574705

Absence of specific public guidelines necessitates a conservative approach to the disposal of
the investigational androgen receptor antagonist, TRC253. Researchers and laboratory
personnel must adhere to institutional and regulatory standards for hazardous waste
management. Consultation with your institution's Environmental Health and Safety (EHS)
department is mandatory before proceeding with any disposal activities.

As a novel small molecule inhibitor, detailed public information regarding the proper disposal
procedures for TRC253 is not currently available. TRC253, also known as JNJ-63576253, is an
orally bioavailable androgen receptor (AR) antagonist with potential antineoplastic activity.[1][2]
It is being investigated for its efficacy in patients with metastatic castration-resistant prostate
cancer.[3][4] Given its potent biological activity and the lack of specific environmental impact
data, TRC253 and any materials contaminated with it should be handled and disposed of as
hazardous chemical waste.

General Disposal Principles for Research-Grade
Pharmaceutical Compounds

In the absence of a specific Safety Data Sheet (SDS) for TRC253, the following general
principles for the disposal of potent, research-grade pharmaceutical compounds should be
applied. These procedures are based on standard laboratory safety practices and hazardous
waste regulations.

1. Waste Segregation and Collection:
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» Solid Waste: All solid waste contaminated with TRC253, including personal protective
equipment (PPE), weighing papers, contaminated vials, and absorbent materials from spill
cleanups, should be collected in a designated, leak-proof, and clearly labeled hazardous
waste container.

o Liquid Waste: All liquid waste containing TRC253, such as unused experimental solutions,
must be collected in a separate, compatible, and clearly labeled hazardous waste container.
Aqueous and organic solvent waste streams should be segregated.

o Sharps Waste: Needles, syringes, or any other sharp objects contaminated with TRC253
must be disposed of in a designated sharps container that is also labeled as hazardous
chemical waste.

2. Labeling: All waste containers must be accurately labeled with the words "Hazardous
Waste," the full chemical name ("TRC253" and/or its chemical name: 5-[8-0x0-5-(6-piperidin-4-
yloxypyridin-3-yl)-6-sulfanylidene-5,7-diazaspiro[3.4]octan-7-yl]-3-(trifluoromethyl)pyridine-2-
carbonitrile), and the approximate concentration and quantity of the waste. The date of
accumulation should also be clearly marked.

3. Storage: Hazardous waste containers should be kept closed except when adding waste.
They must be stored in a designated, secure area, away from incompatible materials, and
within secondary containment to prevent spills.

4. Disposal Request: Once a waste container is full or is no longer being added to, a request
for pickup should be submitted to your institution's EHS department. Do not dispose of TRC253
down the drain or in the regular trash.

Standard Information in a Safety Data Sheet (SDS) -
Section 13: Disposal Considerations

While a specific SDS for TRC253 was not found, a standard SDS would typically provide the
following critical information regarding disposal. Researchers should always strive to obtain an
SDS for any chemical they are working with.
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Information Category Description

Specifies appropriate methods for the disposal

of the chemical and its contaminated packaging.
Waste Treatment Methods ) ] o ] )

This may include incineration, chemical

treatment, or landfilling at a licensed facility.

Provides guidance on how to handle the unused
Product Disposal product for disposal. This often involves treating

it as hazardous waste.

Outlines the procedures for decontaminating
and disposing of the chemical's packaging. It
) ] may recommend triple rinsing and puncturing
Contaminated Packaging ) ]
the container before disposal as non-hazardous
waste, or disposing of the container as

hazardous waste.

Explicitly states whether the chemical can be
] disposed of in the sewage system. For potent
Sewage Disposal ) o
compounds like TRC253, this is strongly

discouraged.

_ Cites local, state, and federal regulations that
Relevant Regulations )
govern the disposal of the hazardous waste.

Experimental Protocols

Specific experimental protocols for the neutralization or disposal of TRC253 are not publicly
available. The development of such protocols would require a detailed understanding of its
chemical reactivity, which is not present in the available literature. Therefore, no established
experimental disposal protocols can be provided.

Disposal Workflow for Investigational Compounds

The following diagram outlines a general workflow for determining the proper disposal route for
an investigational compound like TRC253 where specific information is not readily available.
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Caption: Decision workflow for the disposal of investigational compounds.

In conclusion, while specific disposal procedures for TRC253 are not publicly documented, a
conservative approach treating it as hazardous waste is essential for maintaining laboratory
safety and environmental protection. Always prioritize consultation with your institution's EHS
department for guidance tailored to your specific circumstances and in compliance with all
applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Disposal Practices for the Investigational
Compound TRC253]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574705#trc253-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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